Impurites impurities | Vulcanchem Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.

VCID Product Name CAS No. MF
VC21347978 5,6-Dimethoxy-2-(4-piperidinylmethyl)-1-indanone hydrochloride 120013-39-0 C17H23NO3·HCl
VC21347876 17-beta-Hydroxy Exemestane 122370-91-6 C20H26O2
VC21348120 Darifenacin 133099-04-4 C28H30N2O2
VC21347514 3-Methoxytyramine hydrochloride 1477-68-5 C9H14ClNO2
VC21347866 N'-(Desmethyl)azithromycin 172617-84-4 C37H70N2O12
VC21348102 6-Methyleneandrost-4-ene-3,17-dione 19457-55-7 C20H26O2
VC21347958 Monoethyl fumarate 2459-05-4 C6H8O4
VC21348148 2-Mercapto-5-methyl-1,3,4-thiadiazole 29490-19-5 C3H4N2S2
VC21353885 Bazedoxifene 5-|A-D-Glucuronide 328933-56-8 C36H42N2O9
VC21347380 1-((4-Hydrazinylbenzyl)sulfonyl)pyrrolidine hydrochloride 334981-11-2 C11H17N3O2S. HCl
VC21347824 5-Chloro-2-methoxy-N-(2-phenylethyl)benzamide 33924-49-1 C16H16ClNO2
VC21347538 Tetrahydrocurcumin 36062-04-1 C21H24O6
VC21347742 8-Chloro-5,10-dihydro-11H-dibenzo[b,e][1,4]-diazepin-11-one 50892-62-1 C13H9ClN2O
VC21347834 Benzo(a)pyrene diol epoxide 55097-80-8 C20H14O3
VC21348087 Sodium 17alpha-dihydroequilenin sulfate 56086-66-9 C18H19O5S . Na
VC21353781 Fluphenazine dodecanoate 61555-18-8 C34H48F3N3O2S
VC21344624 4-(4-(4-Chlorophenyl)-4-hydroxypiperidin-1-yl)-1-(4-(4-(4-chlorophenyl)-4-hydroxypiperidin-1-yl)phenyl)butan-1-one 67987-08-0 C32H36Cl2N2O3
VC21347261 3-Demethylcolchicine 7336-33-6 C21H23NO6
VC21344796 4-(3-Chloropropyl)morpholine 7357-67-7 C7H14ClNO
VC21347510 [3-[[[2-(Diaminomethyleneamino)-4-thiazolyl]methyl]thio]propionyl]sulfamide Hydrochloride 76824-17-4 C8H14N6O3S3 HCl
VC21345232 5beta-Cholane 80373-86-0 C24H40
VC21348159 4-Demethoxydaunorubicinol 86189-66-4 C26H29NO9
VC21347961 Dosulepin hydrochloride 897-15-4 C19H22ClNS
VC21347397 Betamethasone 9,11-Epoxide 981-34-0 C22H28O5
VC21347255 Methyl 4-methylbenzoate 99-75-2 C9H10O2